Cas no 119162-74-2 (2-(5-amino-1,2-oxazol-3-yl)benzonitrile)

• Product Name: 2-(5-amino-1,2-oxazol-3-yl)benzonitrile
• CAS No: 119162-74-2
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 6442035
• PubChem ID: 85581863
• Update Time: 2024-01-14

2-(5-amino-1,2-oxazol-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1,2-oxazol-3-yl)benzonitrile
• EN300-1819874
• 119162-74-2

• Inchi： 1S/C10H7N3O/c11-6-7-3-1-2-4-8(7)9-5-10(12)14-13-9/h1-5H,12H2
• InChI Key： UXUXAWPVMJKVOS-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2C#N)=N1)N

Computed Properties

• Exact Mass: 185.058911855g/mol
• Monoisotopic Mass: 185.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes